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Compound of Interest

Compound Name:

4-(4-

(Hydroxymethyl)phenoxy)benzonit

rile

CAS No.: 90178-73-7

Cat. No.: B3388984

Get Quote

Executive Safety Summary
Immediate Action Required: 4-(4-(Hydroxymethyl)phenoxy)benzonitrile (CAS 90178-73-7) is

a pharmaceutical intermediate often utilized in the synthesis of boron-based therapeutics (e.g.,

benzoxaboroles).[1] It possesses dual functionality: a nitrile group (-CN) and a benzyl alcohol

moiety (-CH2OH).[1]

Critical Disposal Directive:

DO NOT dispose of via sanitary sewer or trash.

DO NOT mix with strong acids (risk of amide/acid hydrolysis) or strong oxidizers (risk of

exothermic oxidation of the alcohol group).[1]

MANDATORY: All waste must be routed to high-temperature incineration via a licensed

hazardous waste contractor.
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Chemical Identity & Hazard Profiling
To manage disposal effectively, one must understand the chemical behaviors that dictate waste

segregation.

Physicochemical Data
Property Specification Operational Implication

Chemical Name

4-(4-

(Hydroxymethyl)phenoxy)benz

onitrile

Primary identifier for manifests.

[1]

CAS Number 90178-73-7 Use for inventory tracking.[1]

Molecular Formula C₁₄H₁₁NO₂
Organic carbon content

supports incineration.[1]

Molecular Weight 225.24 g/mol N/A

Physical State
Solid (White to Off-white

powder)

Dust control measures

required during transfer.[1]

Solubility
Low in water; Soluble in

DMSO, MeOH

Aqueous waste streams are

unlikely; mostly organic solvent

waste.[1]

Hazard Mechanism (The "Why")
Nitrile Stability: While aryl nitriles are generally more stable than alkyl nitriles, they can

hydrolyze to carboxylic acids and ammonia under strongly acidic or basic conditions. In rare,

extreme acidic environments, there is a theoretical risk of mobilizing cyanide species, though

less likely than with simple cyanides. Rule: Keep pH neutral in waste containers.

Benzyl Alcohol Reactivity: The hydroxymethyl group is susceptible to oxidation.[1] Mixing this

waste with strong oxidizers (e.g., Chromic acid, Permanganates) in a waste drum can lead to

rapid exothermic reactions and fire. Rule: Segregate from Oxidizing Waste.

Pre-Disposal Stabilization & Segregation
Before the waste leaves the bench, it must be stabilized.
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Waste Stream Classification
Assign the waste to one of the following streams based on your experimental context:

Stream A: Solid Chemical Waste

Contents: Pure compound, expired shelf-stock, or heavily contaminated solids.

Container: Wide-mouth HDPE jar or fiber drum with liner.

Labeling: "Hazardous Waste - Toxic Solid (Organic Nitrile)."[1][2]

Stream B: Liquid Reaction Waste (Mother Liquor)[1]

Contents: Compound dissolved in solvents (Methanol, DMSO, Ethyl Acetate).[1]

Container: Safety solvent can (Carboy).[3]

Segregation: If halogenated solvents (DCM) were used, use the Halogenated stream. If

not, use Non-Halogenated.[1]

Precaution: Ensure no strong acids were used in the reaction workup before combining

with general organic waste.

Stream C: Contaminated Debris[1]

Contents: Gloves, weigh boats, paper towels.

Disposal: Double-bag in clear polyethylene bags; label as "Chemically Contaminated

Debris."[1]

The Disposal Workflow
This protocol ensures a self-validating chain of custody from the laboratory bench to the final

incineration point.[1]

Workflow Diagram
The following diagram illustrates the decision logic for segregating this specific compound.
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Waste Generation:
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Figure 1: Decision matrix for segregating benzonitrile derivative waste streams.

Step-by-Step Protocol
Step 1: Characterization Verify the pH of any liquid waste containing the compound. If pH < 3,

neutralize carefully with Sodium Bicarbonate to pH 6-8 before adding to organic waste drums
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to prevent acid-catalyzed hydrolysis.

Step 2: Packaging (Lab Pack) For solid inventory disposal:

Keep the chemical in its original container if possible.

Tighten the cap and tape it shut.

Place the container into a larger, sealable bag (secondary containment).

Pack into a DOT-approved fiber or poly drum with vermiculite or other absorbent packing

material.

Step 3: Labeling Affix a hazardous waste label containing:

Full Name: 4-(4-(Hydroxymethyl)phenoxy)benzonitrile[1][4][5][6][7]

Hazards: Toxic, Irritant.[8]

Emergency Spill Response
In the event of a powder spill outside of a containment hood:

1. Alert & Isolate
(Evacuate immediate area)

2. Don PPE
(Nitrile Gloves, N95/P100, Goggles)

3. Wet Sweep
(Cover with wet paper towels

to prevent dust)

4. Collect & Wash
(Scoop into bag; wash surface

with soap/water)
5. Dispose as Hazardous

Click to download full resolution via product page

Figure 2: Immediate response workflow for solid spills.[1][9]

Detailed Procedure:

Avoid Dust: Do not dry sweep.[1] The primary risk is inhalation of the nitrile-bearing dust.

Wet Method: Cover the spill with paper towels dampened with water or a mild detergent

solution. This prevents aerosolization.[9]

Scoop: Use a plastic scoop to lift the wet towels and chemical into a hazardous waste bag.
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Decontaminate: Wipe the surface with a soap solution.[1] Do not use bleach (hypochlorite)

immediately, as reactions with organics can be unpredictable; simple surfactant cleaning is

sufficient for removal.[1]

Regulatory Compliance & References
Regulatory Status (USA/Global): While this specific CAS is not always explicitly listed on EPA

P-lists or U-lists, it falls under the "Characteristic of Toxicity" and general "Organic Toxicity"

guidelines.[1]

RCRA Code: If not listed, default to D001 (Ignitable) if in flammable solvent, or manage as

Non-RCRA Regulated Hazardous Waste (unless toxicity characteristic leaching procedure

(TCLP) proves otherwise).[1] Best Practice: Manage as regulated hazardous waste.

DOT Shipping: Likely not regulated as a specific hazard class for ground transport in small

quantities unless associated with a specific formulation, but for waste transport, it is often

classified under UN3077 (Environmentally Hazardous Substance, Solid, N.O.S.) due to the

benzonitrile moiety's aquatic toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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